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Get Quote

This table consolidates key information about corilagin's properties from the available literature:

Property Description

Chemical Name β-1-O-galloyl-3,6-(R)-hexahydroxydiphenoyl-d-glucose [1]

Type Ellagitannin (a hydrolyzable tannin, polyphenol) [2] [1]

Molecular
Formula

C₂₇H₂₂O₁₈ [1]

Molecular Weight 634 g/mol [1]

Physical Form Off-white acicular crystalline powder [1]

Solubility Soluble in DMSO, methanol, acetone, and ethanol. Practically insoluble in water
[1] [3].

Experimental Contexts from Research

While explicit storage conditions are not provided, the methods sections of research papers offer clues on

how corilagin is handled in laboratory settings. The following table summarizes these practices:
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| Application Context | Reported Handling Practice | Citation | |:---|:---|:---| | Cell-based assays (e.g., anti-

tumor, antiviral) | Dissolved in PBS (Phosphate Buffered Saline) or DMSO to create a stock solution, then

stored at 4°C [4]. | | | In vitro biochemical assays (e.g., inhibition studies) | Typically dissolved in DMSO

[5] [6]. The stability in aqueous assay buffers over the experiment duration is implied but not quantified. | |

Chromatographic Analysis (HPLC) | Used as a standard, dissolved in the HPLC mobile phase (e.g., a

mixture of aqueous acetic acid and acetonitrile) [7]. |

Suggested Stability Guidelines & Troubleshooting

Based on the properties and common practices, here are some guidelines and troubleshooting tips for your

experiments.

FAQs and Troubleshooting

Q: What is the best solvent for preparing a long-term stock solution of corilagin?

A: DMSO is the most universally used solvent for creating concentrated stock solutions (e.g.,

10-100 mM) in biological research. Its high solubility in DMSO and the solvent's properties
support better long-term stability for many compounds.

Q: How should I store my corilagin stock solutions?

A: For long-term storage (several months to a year), it is recommended to prepare aliquots of
your DMSO stock solution and store them at -20°C or -80°C. For short-term use (a few days

to weeks), a stock solution in DMSO can typically be stored at 4°C. Always note the date of
preparation and avoid repeated freeze-thaw cycles.

Q: I see precipitate in my aqueous working solution. What should I do?

A: This is expected given corilagin's low water solubility. Ensure you are diluting your DMSO
stock solution into a well-buffered aqueous medium with gentle vortexing. The final

concentration of DMSO in your assay should generally not exceed 0.1-1% to avoid cytotoxicity.
If precipitate forms, gently vortex or sonicate the solution before use, and verify your intended

concentration.

Q: How can I monitor the stability and integrity of my corilagin solution?
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A: Analytical techniques are key.

HPLC: This is the most direct method. Regularly analyze your solution and compare the
chromatogram (particularly the peak area and retention time of the main compound) to a

fresh standard. A decrease in the main peak or the appearance of new peaks indicates
degradation [7].

UV-Vis Spectroscopy: Track the absorbance spectrum over time. Shifts in the spectrum
or changes in absorbance at characteristic wavelengths can signal compound breakdown

[3].

Workflow for Assessing Solution Stability

The following diagram outlines a systematic protocol to establish the stability profile of your corilagin

solutions in the lab, based on standard practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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